Benzoic acid;2-methoxy-5-(methoxymethyl)phenol

• CAS No.: 112777-55-6
• Molecular Formula: C16H18O5
• Molecular Weight: 290.31 g/mol
• IUPAC Name: benzoic acid;2-methoxy-5-(methoxymethyl)phenol
• InChI: InChI=1S/C9H12O3.C7H6O2/c1-11-6-7-3-4-9(12-2)8(10)5-7;8-7(9)6-4-2-1-3-5-6/h3-5,10H,6H2,1-2H3;1-5H,(H,8,9)
• InChI Key: XMMHZUPRKSVXSH-UHFFFAOYSA-N
• Canonical SMILES: COCC1=CC(=C(C=C1)OC)O.C1=CC=C(C=C1)C(=O)O

Description

Benzoic acid;2-methoxy-5-(methoxymethyl)phenol is an organic compound with a complex structure that includes both benzoic acid and phenol functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of benzoic acid;2-methoxy-5-(methoxymethyl)phenol typically involves multiple steps, including etherification, sulfonyl chloride formation, amination, and esterification . These reactions often require specific reagents and conditions to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

Industrial production of this compound may involve large-scale chemical processes that utilize advanced techniques such as catalytic reactions and continuous flow systems. These methods are designed to optimize efficiency and minimize waste, making the production process more sustainable and cost-effective.

Chemical Reactions Analysis

Types of Reactions

Benzoic acid;2-methoxy-5-(methoxymethyl)phenol can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents such as halogens or nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and nucleophiles (e.g., halogens). The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to ensure the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or hydrocarbons .

Scientific Research Applications

Benzoic acid;2-methoxy-5-(methoxymethyl)phenol has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in various organic synthesis reactions and as a standard in analytical chemistry.

Biology: Studied for its potential biological activities, such as antimicrobial and antioxidant properties.

Medicine: Investigated for its potential therapeutic effects, including anti-inflammatory and anticancer activities.

Industry: Utilized in the production of pharmaceuticals, cosmetics, and food preservatives.

Mechanism of Action

The mechanism of action of benzoic acid;2-methoxy-5-(methoxymethyl)phenol involves its interaction with specific molecular targets and pathways. For example, it may inhibit certain enzymes or receptors, leading to a reduction in inflammation or the inhibition of cancer cell growth. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

2-Methoxybenzoic acid: Shares a similar structure but lacks the methoxymethyl group.

Methyl 2-methoxybenzoate: Similar structure with a methyl ester group instead of the methoxymethyl group.

Dimethyl salicylate: Contains two methoxy groups but differs in the position and number of functional groups.

Uniqueness

Its unique structure allows it to participate in a variety of chemical reactions and exhibit specific biological activities that are not observed in similar compounds .